N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide
Overview
Description
N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide, also known as MPPTB, is a synthetic compound that has been widely studied in the field of medicinal chemistry. This molecule belongs to the class of thioether compounds and has shown promising results in various scientific research applications.
Mechanism of Action
The mechanism of action of N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide is not fully understood. However, it has been suggested that N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide inhibits the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in animal models of inflammation. N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide has also been shown to reduce oxidative stress and increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), in animal models of oxidative stress.
Advantages and Limitations for Lab Experiments
N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide has several advantages for lab experiments. It has been found to be stable under various experimental conditions and can be easily synthesized in large quantities. N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide has also been shown to have low toxicity in animal studies. However, the limitations of N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide include its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide. One potential direction is the development of more efficient synthesis methods to obtain higher yields and purity of the compound. Another direction is the investigation of the molecular targets of N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide and its mechanism of action. In addition, the therapeutic potential of N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide for various diseases, such as cancer and inflammation, can be further explored in preclinical and clinical studies. Finally, the development of novel analogs of N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide with improved pharmacological properties can be pursued.
In conclusion, N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide is a promising synthetic compound that has shown potential therapeutic applications in various scientific research areas. Its anti-inflammatory, antioxidant, and anti-cancer properties make it a valuable candidate for further investigation. The development of more efficient synthesis methods and the investigation of its molecular targets and mechanism of action can provide valuable insights into the therapeutic potential of N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide.
Scientific Research Applications
N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide has been extensively studied for its potential therapeutic applications. It has been reported to have anti-inflammatory, antioxidant, and anti-cancer properties. N-(2-methoxyphenyl)-2-[(6-phenyl-4-pyrimidinyl)thio]butanamide has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to reduce inflammation in animal models of arthritis and colitis.
properties
IUPAC Name |
N-(2-methoxyphenyl)-2-(6-phenylpyrimidin-4-yl)sulfanylbutanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O2S/c1-3-19(21(25)24-16-11-7-8-12-18(16)26-2)27-20-13-17(22-14-23-20)15-9-5-4-6-10-15/h4-14,19H,3H2,1-2H3,(H,24,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTEREVBHLKKDTL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC=CC=C1OC)SC2=NC=NC(=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.